![molecular formula C16H16N6O B3003721 2-(4-Pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one CAS No. 2415601-28-2](/img/structure/B3003721.png)
2-(4-Pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine. It is a heterocyclic compound that contains a pyridazine ring, a piperazine ring, and a pyrido[1,2-a]pyrimidin-4-one ring. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential use in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2-(4-Pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, studies have shown that it may inhibit the activity of certain enzymes involved in cell proliferation and survival, such as DNA topoisomerases and protein kinases.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and suppress tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-Pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one in lab experiments is its potent antiproliferative effects on cancer cells. However, one of the limitations is its potential toxicity, which may limit its use in vivo.
Future Directions
There are several future directions for research on 2-(4-Pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one. One area of research is to further elucidate its mechanism of action and identify its molecular targets. Another area of research is to optimize its structure to improve its efficacy and reduce its toxicity. Additionally, more studies are needed to evaluate its potential use in combination with other anticancer agents.
Synthesis Methods
The synthesis of 2-(4-Pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one is a complex process that involves several steps. One of the most common methods involves the reaction of 4-(3-chloropropyl)pyridazine with piperazine in the presence of a base to form 2-(4-pyridazin-3-ylpiperazin-1-yl)pyridazine. This compound is then reacted with 2-chloro-4,6-dimethoxypyridine in the presence of a base to form the final product.
Scientific Research Applications
2-(4-Pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one has been studied extensively for its potential applications in medicine. One of the most promising areas of research is its use as a potential anticancer agent. Studies have shown that this compound has potent antiproliferative effects on various cancer cell lines, including lung, breast, and colon cancer cells.
properties
IUPAC Name |
2-(4-pyridazin-3-ylpiperazin-1-yl)pyrido[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6O/c23-16-12-15(18-13-4-1-2-7-22(13)16)21-10-8-20(9-11-21)14-5-3-6-17-19-14/h1-7,12H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVOCTGOQHSJQSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=CC=C2)C3=CC(=O)N4C=CC=CC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.